Cas no 161596-47-0 (N-(S)-Glycidylphthalimide)

N-(S)-Glycidylphthalimide structure
N-(S)-Glycidylphthalimide structure
Product Name:N-(S)-Glycidylphthalimide
CAS No:161596-47-0
Molecular Formula:C11H9NO3
Molecular Weight:203.194062948227
MDL:MFCD04973350
CID:94959
PubChem ID:24885100

N-(S)-Glycidylphthalimide Properties

Names and Identifiers

    • (S)-N-Glycidylphthalimide
    • (S)-2-OXIRANYLMETHYL-ISOINDOLE-1,3-DIONE
    • (S)-GLYCIDYL PHTHALIMIDE
    • 2-((2S)-OXIRANYLMETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
    • (S)-(+)-N-(2,3-Epoxypropyl)phthalimide
    • 2-[(2S)-oxiran-2-ylmethyl]-1H-isoindole-1,3(2H)-dione
    • Rivaroxaban Intermediate 2
    • S-(+)-N-(2,3-Epoxypropyl)phthalimide
    • (S)-(+)-GLYCIDYL PHTHALIMIDE
    • (S)-2-(Oxiran-2-ylmethyl)isoindoline-1,3-dione
    • (S)-N-(2,3-Epoxypropyl)phthalimide
    • 1-[2-(2,4-Dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]-1H-imidazole
    • 2-[(2S)-oxiran-2ylmethyl]-1H-isoindole-1,3(2H)-dione
    • N-(S)-Glycidylphthalimide
    • 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-2-oxiranylmethyl]-
    • 2-(S)-1-oxiranylmethylisoindole-1,3-dione
    • 2-[(2S)-2-oxiranylmethyl]-1H-isoindole-1,3(2H)-dione
    • 2-[(2S)-oxiran-2ylmethyl]-1H-isoindole-1,3(2
    • 671606_ALDRICH
    • AC1LEX2B
    • ISO076
    • PubChem21402
    • Rivaroxaban Impurity 39
    • (S)-(+)-GLYCIDYL PHTHALIdime
    • 2-[(2S)-ox
    • (S)-N-GlycidylphthaliMide, ee: 98%
    • (S)-N-GlycidylphthaliMide, ee: 97.5%
    • 1H-Isoindole-1,3(2H)-dione, 2-[(2S)-oxiranylmethyl]-
    • N-[(S)-Glycidyl]phthalimide
    • (S)-( )-Glycidyl Phthalimide
    • N-(
    • 2-[[(2S)-oxiran-2-yl]methyl]isoindole-1,3-dione
    • T56 BVNVJ C1- BT3OTJ &&S Form
    • (S)-(+)-GlycidylPhthalimide
    • (S)-(+)-N-(2,3-Epoxypropyl)phthalimide/(S)-N-Glycidylphthalimide
    • GS-3726
    • UNII-WWD33Z178Q
    • MDL: MFCD04973350
    • InChIKey: DUILGEYLVHGSEE-ZETCQYMHSA-N
    • Inchi: 1S/C11H9NO3/c13-10-8-3-1-2-4-9(8)11(14)12(10)5-7-6-15-7/h1-4,7H,5-6H2/t7-/m0/s1
    • SMILES: O=C1C2=CC=CC=C2C(=O)N1C[C@@H]1OC1

Computed Properties

  • Exact Mass: 203.058243g/mol
  • Surface Charge: 0
  • XLogP3: 1.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 203.058243g/mol
  • Monoisotopic Mass: 203.058243g/mol
  • Topological Polar Surface Area: 49.9Ų
  • Heavy Atom Count: 15
  • Complexity: 291
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Molecular Weight: 203.19g/mol

Experimental Properties

  • LogP: 0.61930
  • PSA: 49.91
  • Refractive Index: 10 ° (C=2.2, CHCl3)
  • Boiling Point: 347.4°C at 760 mmHg
  • Melting Point: 100.0 to 104.0 deg-C
  • Flash Point: 163.9℃
  • Color/Form: Powder
  • Sensitiveness: Sensitive to humidity
  • Density: 1.446

N-(S)-Glycidylphthalimide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0032WU-5g
(S)-(+)-Glycidyl Phthalimide
161596-47-0 97%
5g
$6.00 2024-06-20
A2B Chem LLC
AB42942-5g
(S)-N-Glycidylphthalimide
161596-47-0 97%
5g
$6.00 2024-04-20
abcr
AB261615-25 g
(S)-N-Glycidylphthalimide, 95%; .
161596-47-0 95%
25 g
€86.40 2023-07-20
Advanced ChemBlocks
K12421-25G
(S)-(+)-N-(2,3-Epoxypropyl)phthalimide
161596-47-0 95%
25G
$90 2023-04-12
Ambeed
A546157-5g
(S)-2-(Oxiran-2-ylmethyl)isoindoline-1,3-dione
161596-47-0 97%
5g
$7.0 2025-02-21
Enamine
EN300-7209725-0.05g
2-{[(2S)-oxiran-2-yl]methyl}-2,3-dihydro-1H-isoindole-1,3-dione
161596-47-0 95.0%
0.05g
$19.0 2025-03-12
Fluorochem
210522-1g
S)-N-Glycidylphthalimide
161596-47-0 95%
1g
£10.00 2022-03-01
Key Organics Ltd
GS-3726-1MG
(S)-N-Glycidylphthalimide
161596-47-0 >97%
1mg
£37.00 2025-02-09
TargetMol Chemicals
TN6603-5 mg
(S)-N-Glycidylphthalimide
161596-47-0 99.46%
5mg
¥ 140 2023-07-11
TRC
G615960-1g
N-(S)-Glycidylphthalimide
161596-47-0
1g
$ 63.00 2023-09-07

N-(S)-Glycidylphthalimide Suppliers

atkchemica
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(CAS:161596-47-0)N-(S)-Glycidylphthalimide
Order Number:CL16840
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:39
Price($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:161596-47-0)(S)-(+)-Glycidyl Phthalimide
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Purity:99.9%
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Amadis Chemical Company Limited
(CAS:161596-47-0)N-(S)-Glycidylphthalimide
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Purity:99%
Quantity:1kg
Price($):284.0